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Compound of Interest

Compound Name:
(1R,2S)-2-aminocyclohexanol

hydrochloride

Cat. No.: B1285019 Get Quote

An In-depth Technical Guide to the Safety and Handling of (1R,2S)-2-aminocyclohexanol
hydrochloride

This guide provides comprehensive safety and handling information for (1R,2S)-2-
aminocyclohexanol hydrochloride, tailored for researchers, scientists, and professionals in

drug development. It covers essential safety protocols, physicochemical properties, and

procedural workflows to ensure safe laboratory practices.

Chemical and Physical Properties
(1R,2S)-2-aminocyclohexanol hydrochloride is a chiral amine salt commonly used as a

building block in asymmetric synthesis and for the development of pharmaceutical compounds.

[1] It typically appears as a white to off-white or light grey crystalline solid or powder.[1][2][3]

The hydrochloride salt form enhances its solubility in water compared to its free base.[1]

Table 1: Physicochemical Data for (1R,2S)-2-aminocyclohexanol hydrochloride
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Property Value Source(s)

Molecular Formula
C₆H₁₃NO · HCl (or

C₆H₁₄ClNO)
[3][4][5][6]

Molecular Weight
151.63 g/mol (or 151.64 g/mol

)
[3][4][5][6]

CAS Number 190792-72-4 [3][4][6][7]

Appearance
White to off-white

powder/solid; Light grey solid
[1][2][3]

Solubility Soluble in water and methanol [1][5][8]

Storage Temperature 2-8 °C [9][10]

Hazard Identification and Safety Classifications
This compound is classified as an irritant and requires careful handling to avoid exposure. The

primary hazards are irritation to the skin, eyes, and respiratory system.[2][9][11] Some safety

data sheets also indicate it can cause severe skin burns and eye damage.[8]

Table 2: GHS Hazard Information
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Hazard Class GHS Code Description Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][4][11]

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage/irritation
[2][4][11]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[2][11]

European Hazard

Symbol (obsolete)
Xi Irritant [9]

European Risk

Phrases (obsolete)
R 36/37/38

Irritating to eyes,

respiratory system

and skin

[9]

There is no available data to classify this compound's acute toxicity (LD50/LC50) or its

carcinogenic properties, though it is not listed as a carcinogen by ACGIH, IARC, NTP, or

OSHA.[5][9]

Handling, Storage, and Personal Protection
Proper engineering controls and personal protective equipment are essential to minimize risk

during handling.

Safe Handling Procedures
Engineering Controls: Handle in a well-ventilated area.[9][12] Use local exhaust ventilation or

handle within a chemical fume hood to control dust.[9][11][12]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[8][9] Wash hands and any

exposed skin thoroughly after handling.[2][12] Do not breathe dust or aerosols.[8][9]

Storage Conditions
Container: Keep the container tightly closed.[2][8][9]
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Atmosphere: Store in a dry place, protected from moisture.[8] The compound is sensitive to

carbon dioxide and should be stored under an inert gas.[9]

Temperature: Recommended storage is in a refrigerator at 2-8 °C.[9][10]

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles or glasses conforming

to EN 166 (EU) or NIOSH

(US).

[5][9][13]

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile rubber) and

protective clothing to prevent

exposure.

[5][9][13]

Respiratory Protection

Not required under normal use

with adequate ventilation. For

large-scale use or in

emergencies, a NIOSH/MSHA

or EN 136 approved respirator

is recommended.

[5]

Emergency Procedures
First-Aid Measures
Table 4: First-Aid Response Protocol
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Exposure Route First-Aid Instructions Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[2][9][13]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Consult a physician.

[2][9][13]

Eye Contact

Immediately rinse eyes

cautiously with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[2][9][13]

Ingestion

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Seek immediate

medical attention.

[8][13]

Spill and Disposal
Spill Cleanup: For spills, evacuate personnel to a safe area. Wear appropriate PPE. Sweep

or vacuum up the material without creating dust and place it into a suitable, closed container

for disposal.[9][12]

Waste Disposal: Waste is considered hazardous.[2] Dispose of the material by dissolving it in

a combustible solvent and burning it in a chemical incinerator with an afterburner and

scrubber.[9] All disposal practices must comply with federal, state, and local environmental

regulations.[9]
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Experimental Protocols and Workflows
While specific, detailed experimental protocols for (1R,2S)-2-aminocyclohexanol
hydrochloride were not found in the reviewed literature, it is recognized as a valuable chiral

building block in organic synthesis.[1] The following sections describe a general workflow for its

use in a laboratory setting.

General Laboratory Use Workflow
The diagram below illustrates a standard workflow for handling and using a solid chemical

reagent like (1R,2S)-2-aminocyclohexanol hydrochloride in a typical organic synthesis

experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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